Cas no 2171594-82-2 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(prop-2-en-1-yloxy)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(prop-2-en-1-yloxy)carbamoylbutanoic acid
• CAS No: 2171594-82-2
• MF: C₂₃H₂₄N₂O₆
• MW: 424.446466445923
• CID: 5982509
• PubChem ID: 165562482
• Update Time: 2025-05-22

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(prop-2-en-1-yloxy)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(prop-2-en-1-yloxy)carbamoylbutanoic acid
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(prop-2-en-1-yloxy)carbamoyl]butanoic acid
• EN300-1542892
• 2171594-82-2

• Inchi： 1S/C23H24N2O6/c1-2-13-31-25-22(28)20(11-12-21(26)27)24-23(29)30-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h2-10,19-20H,1,11-14H2,(H,24,29)(H,25,28)(H,26,27)
• InChI Key： JNBAGCMNLHFLCW-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NOCC=C)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.16343649g/mol
• Monoisotopic Mass: 424.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(prop-2-en-1-yloxy)carbamoylbutanoic acid

Comprehensive Overview of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(prop-2-en-1-yloxy)carbamoylbutanoic acid (CAS No. 2171594-82-2)

In the realm of organic chemistry and pharmaceutical research, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(prop-2-en-1-yloxy)carbamoylbutanoic acid (CAS No. 2171594-82-2) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in peptide synthesis and bioconjugation. Its unique structure, featuring both Fmoc (9-fluorenylmethoxycarbonyl) and allyloxycarbamoyl functional groups, makes it a versatile building block for advanced drug discovery and biomaterial development.

The Fmoc group is widely recognized for its utility in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of therapeutic peptides. Researchers frequently search for "Fmoc-protected amino acids" or "allyloxycarbamoyl derivatives" to explore novel synthetic pathways. The presence of the prop-2-en-1-yloxy (allyloxy) moiety in this compound further enhances its applicability in click chemistry and orthogonal protection strategies, addressing the growing demand for "site-specific bioconjugation" methods in antibody-drug conjugate (ADC) development.

Recent trends in biotechnology highlight the importance of "custom peptide synthesis" and "controlled drug release systems," areas where 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(prop-2-en-1-yloxy)carbamoylbutanoic acid finds extensive application. The compound's carboxylic acid terminus allows for further functionalization, making it valuable for creating "PEGylated therapeutics" and "targeted drug delivery" platforms. These applications align with current industry focus on "precision medicine" and "personalized therapeutics," frequently searched terms in scientific literature.

From a structural perspective, the butanoic acid backbone of this molecule provides optimal spacing between functional groups, a feature often sought after in "linker chemistry for ADCs." The compound's CAS No. 2171594-82-2 serves as a crucial identifier in chemical databases, with researchers frequently querying "Fmoc-allyl protected amino acids" or "orthogonal protection strategies" to discover novel applications. Its stability under standard peptide synthesis conditions makes it particularly valuable for "automated peptide synthesizers," another trending topic in pharmaceutical manufacturing.

The growing interest in "green chemistry" approaches has also brought attention to compounds like 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(prop-2-en-1-yloxy)carbamoylbutanoic acid, as its allyloxy group can be removed under mild, environmentally friendly conditions. This characteristic addresses the increasing demand for "sustainable chemical processes" in drug development. Furthermore, the compound's compatibility with "microwave-assisted peptide synthesis" techniques positions it as a forward-looking solution for high-throughput pharmaceutical production.

In analytical applications, this compound's distinct UV-active Fmoc chromophore enables sensitive detection during HPLC purification, a feature frequently referenced in searches for "peptide purification methods." The molecular weight (exact mass) and fragmentation pattern of CAS 2171594-82-2 are well-documented in mass spectrometry databases, supporting its identification in complex biological matrices – a crucial aspect for researchers investigating "metabolite identification" or "proteomics workflows."

As the pharmaceutical industry continues to explore "next-generation biotherapeutics," compounds like 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(prop-2-en-1-yloxy)carbamoylbutanoic acid will likely see expanded applications. Its dual functionality supports the creation of "multifunctional drug conjugates," while its compatibility with standard protecting group chemistry ensures broad utility across diverse research programs. The compound represents an excellent example of how carefully designed molecular architectures can address multiple contemporary challenges in medicinal chemistry and biologics development.